Enhanced Lipophilicity (logP) Relative to Non‑Cyclopropoxylated Analog
The cyclopropoxy substituent increases lipophilicity compared to the parent 2‑chloro‑6‑ethylpyridine scaffold. The target compound exhibits a calculated logP of approximately 3.2–3.5, whereas 2‑chloro‑6‑ethylpyridine has a calculated logP of ≈2.1 [REFS‑1][REFS‑2]. This difference of roughly 1.1–1.4 log units corresponds to a 10‑ to 25‑fold increase in partition coefficient, which can translate into enhanced membrane permeability and potentially higher oral absorption for derived drug candidates.
| Evidence Dimension | Calculated octanol‑water partition coefficient (clogP) |
|---|---|
| Target Compound Data | clogP ≈ 3.2–3.5 (predicted; ChemAxon/ALOGPS consensus) |
| Comparator Or Baseline | 2‑Chloro‑6‑ethylpyridine (CAS 109201‑46‑9), clogP ≈ 2.1 |
| Quantified Difference | ΔclogP ≈ +1.1 to +1.4 log units |
| Conditions | In silico prediction using consensus model; no experimental logP data are currently publicly available. |
Why This Matters
Higher lipophilicity can improve passive membrane permeability, a critical parameter for CNS‑penetrant or oral drug programs, making this scaffold a strategically distinct starting point for lead optimization.
- [1] ChemAxon. clogP predictions for 2‑Chloro‑4‑cyclopropoxy‑6‑ethylpyridine and 2‑Chloro‑6‑ethylpyridine, accessed via chemicalize.com (2026-05-07). View Source
- [2] ALOGPS 2.1. Virtual Computational Chemistry Laboratory. http://www.vcclab.org/lab/alogps/ (accessed 2026-05-07). View Source
